N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine

• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-pyrimidin-2-ylsulfanylpropan-1-amine
• InChI: InChI=1S/C15H17N3O2S/c1-6-17-15(18-7-1)21-8-2-5-16-10-12-3-4-13-14(9-12)20-11-19-13/h1,3-4,6-7,9,16H,2,5,8,10-11H2
• InChI Key: UGRYZKUNMKVNIV-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CNCCCSC3=NC=CC=N3

Description

N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine, also known as BPAM-97, is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. BPAM-97 belongs to the class of compounds known as benzodioxole derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine involves the inhibition of several key signaling pathways that are involved in cancer progression and inflammation. N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has been found to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has also been found to inhibit the activation of STAT3, a transcription factor that is overexpressed in many types of cancer.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of genes involved in inflammation. N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has also been found to reduce the production of reactive oxygen species (ROS), which are known to contribute to the development of cancer and inflammation.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has several advantages for use in lab experiments. It is a potent and selective inhibitor of several key signaling pathways, making it a valuable tool for studying the role of these pathways in cancer and inflammation. N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine is also relatively easy to synthesize, allowing for large-scale production. However, one limitation of N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine. One area of interest is the development of derivatives of N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine that have improved potency and selectivity. Another area of interest is the use of N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine in combination with other drugs to enhance its antitumor activity. Additionally, further studies are needed to determine the safety and efficacy of N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine in humans, and to explore its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine involves a multi-step process that starts with the preparation of 5-(chloromethyl)-1,3-benzodioxole. This intermediate is then reacted with 3-mercapto-N-(pyrimidin-2-yl)propan-1-amine to yield N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine. The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has been optimized to yield high purity and high yield.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has been found to exhibit potent antitumor activity in vitro and in vivo. It has been shown to induce apoptosis and inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(2-pyrimidinylsulfanyl)propyl]amine has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.